N-((4-(dimethylamino)pyrimidin-2-yl)methyl)-4-methoxybenzamide

• IUPAC Name: N-[[4-(dimethylamino)pyrimidin-2-yl]methyl]-4-methoxybenzamide
• InChI: InChI=1S/C15H18N4O2/c1-19(2)14-8-9-16-13(18-14)10-17-15(20)11-4-6-12(21-3)7-5-11/h4-9H,10H2,1-3H3,(H,17,20)
• InChI Key: HHJUZRKIOUXRPX-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1=NC(=NC=C1)CNC(=O)C2=CC=C(C=C2)OC
• Molecular Formula: C15H18N4O2
• Molecular Weight: 286.33 g/mol

Description

This compound is also known as Osimertinib or AZD 9291. It is an oral, third-generation epidermal growth factor receptor (EGFR) tyrosine kinase inhibitor (TKI) drug developed by AstraZeneca Pharmaceuticals. Its use is indicated for the treatment of metastatic non-small cell lung cancer (NSCLC) in cases where tumor EGFR expression is positive for the T790M mutation.

Synthesis Analysis

While specific synthesis details for this compound were not found, a series of novel N-(4-methyl-3-((4-(pyridin-3-yl)pyrimidin-2-yl)amino)phenyl)piperidine-4-carboxamide derivatives were synthesized and characterized by FTIR, 1H-NMR, mass spectral and elemental analysis.

Molecular Structure Analysis

The molecular formula of this compound is C28H33N7O2. The structure includes a pyrimidine ring attached to a dimethylamino group and a methoxybenzamide group.

Physical And Chemical Properties Analysis

The average mass of this compound is 499.607 Da. More detailed physical and chemical properties were not found in the search results.

Scientific Research Applications

Anti-Leukemia Activity

• Imatinib , a well-known tyrosine kinase inhibitor, is used to treat chronic myelogenic leukemia. Interestingly, N-((4-(dimethylamino)pyrimidin-2-yl)methyl)-4-methoxybenzamide shares structural similarities with Imatinib. .

Anti-Fibrosis Potential

• In screening studies, some derivatives of this compound demonstrated better anti-fibrosis activity than existing drugs like Pirfenidone. .

Anti-Angiogenic Properties

• Novel derivatives of N-((4-(dimethylamino)pyrimidin-2-yl)methyl)-4-methoxybenzamide were synthesized and characterized. .

DNA Cleavage Studies

• Researchers have investigated the DNA cleavage properties of related compounds. .

Structural Determination

• Crystallographic studies have revealed the compound’s extended conformation, forming infinite hydrogen-bonded chains through its amide, amine, and pyrimidine groups. .

Mechanism of Action

Osimertinib is used for the treatment of metastatic non-small cell lung cancer (NSCLC) in cases where tumor EGFR expression is positive for the T790M mutation. It works by selectively interfering with the growth of tumor micro vessels.

Future Directions

The development of third-generation EGFR-TKIs, such as osimertinib, has been in response to altered tumor resistance patterns following treatment and toxic side effects that impact patient quality of life. Future research may focus on further improving the efficacy and safety of these drugs.